Cas no 65717-77-3 (Sulfuric acid, bis(2-ethylhexyl) ester)

65717-77-3 structure
Product name:Sulfuric acid, bis(2-ethylhexyl) ester
Sulfuric acid, bis(2-ethylhexyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid, bis(2-ethylhexyl) ester
- bis(2-ethylhexyl) sulfate
- 65717-77-3
- SCHEMBL412275
- DTXSID90623404
- Sulfuric acid,bis(2-ethylhexyl)ester
-
- Inchi: InChI=1S/C16H34O4S/c1-5-9-11-15(7-3)13-19-21(17,18)20-14-16(8-4)12-10-6-2/h15-16H,5-14H2,1-4H3
- InChI Key: PVGGIXIKFFHCOS-UHFFFAOYSA-N
- SMILES: CCCCC(CC)COS(=O)(=O)OCC(CC)CCCC
Computed Properties
- Exact Mass: 322.21778074g/mol
- Monoisotopic Mass: 322.21778074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61Ų
- XLogP3: 6
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